Cas no 13050-15-2 (1,3-Dioxolane-2-undecanenitrile)

1,3-Dioxolane-2-undecanenitrile structure
13050-15-2 structure
Product Name:1,3-Dioxolane-2-undecanenitrile
CAS No:13050-15-2
MF:C14H25NO2
MW:239.353804349899
CID:142117
PubChem ID:71446593
Update Time:2025-04-19

1,3-Dioxolane-2-undecanenitrile Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-2-undecanenitrile
    • Undecanal,11-cyano-, cyclic 1,2-ethanediyl acetal
    • 11-(1,3-dioxolan-2-yl)undecanenitrile
    • 13050-15-2
    • DTXSID90855061
    • Inchi: 1S/C14H25NO2/c15-11-9-7-5-3-1-2-4-6-8-10-14-16-12-13-17-14/h14H,1-10,12-13H2
    • InChI Key: DOXJQTXTZIWZLR-UHFFFAOYSA-N
    • SMILES: O1CCOC1CCCCCCCCCCC#N

Computed Properties

  • Exact Mass: 239.188529040g/mol
  • Monoisotopic Mass: 239.188529040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.2Ų
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